Cas no 380387-91-7 (5-amino-1-(4-chlorophenyl)-4-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]-2,3-dihydro-1H-pyrrol-3-one)

• Product Name: 5-amino-1-(4-chlorophenyl)-4-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]-2,3-dihydro-1H-pyrrol-3-one
• CAS No: 380387-91-7
• MF: C₁₉H₁₃Cl₂N₃OS
• MW: 402.30
• CID: 6786561
• PubChem ID: 135459296
• Update Time: 2025-05-25

5-amino-1-(4-chlorophenyl)-4-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]-2,3-dihydro-1H-pyrrol-3-one Chemical and Physical Properties

Names and Identifiers

• 380387-91-7
• Z55544799
• AB00710140-01
• 5-Amino-1-(4-chlorophenyl)-4-(4-(4-chlorophenyl)thiazol-2-yl)-1,2-dihydro-3H-pyrrol-3-one
• EN300-02639
• 5-amino-1-(4-chlorophenyl)-4-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]-2,3-dihydro-1H-pyrrol-3-one
• 1-(4-chlorophenyl)-4-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]-5-imino-2H-pyrrol-3-ol
• AKOS027950545
• CS-0348918

• Inchi： 1S/C19H13Cl2N3OS/c20-12-3-1-11(2-4-12)15-10-26-19(23-15)17-16(25)9-24(18(17)22)14-7-5-13(21)6-8-14/h1-8,10,22,25H,9H2
• InChI Key： SIUSMEBUCSDIEJ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)N1C(C(C2=NC(=CS2)C2C=CC(=CC=2)Cl)=C(C1)O)=N

Computed Properties

• Exact Mass: 401.0156386g/mol
• Monoisotopic Mass: 401.0156386g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 571
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 88.4Ų

Additional information on 5-amino-1-(4-chlorophenyl)-4-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]-2,3-dihydro-1H-pyrrol-3-one

Comprehensive Analysis of 5-amino-1-(4-chlorophenyl)-4-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]-2,3-dihydro-1H-pyrrol-3-one (CAS 380387-91-7)

The compound 5-amino-1-(4-chlorophenyl)-4-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]-2,3-dihydro-1H-pyrrol-3-one (CAS 380387-91-7) is a structurally complex heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique scaffold combines a pyrrolone core with a thiazole moiety, making it a promising candidate for drug discovery and material science applications. Researchers are particularly interested in its potential as a kinase inhibitor or antimicrobial agent, given the growing demand for novel therapeutic compounds in the post-antibiotic era.

One of the most searched questions about this compound revolves around its synthetic pathway and structure-activity relationship (SAR). The presence of dual 4-chlorophenyl groups and the 5-amino functionality creates opportunities for diverse chemical modifications, which is why it frequently appears in discussions about fragment-based drug design. Recent publications highlight its utility in targeting protein-protein interactions, a hot topic in modern medicinal chemistry. The thiazole-pyrrolone hybrid structure also aligns with current trends in privileged scaffolds for combinatorial libraries.

From a physicochemical perspective, the compound's logP and hydrogen bonding capacity make it suitable for crossing biological membranes, addressing frequent queries about bioavailability optimization. Its molecular weight (389.28 g/mol) falls within the acceptable range for small-molecule drugs, while the chlorine atoms contribute to both lipophilicity and metabolic stability—key considerations in ADMET profiling. These properties explain why it's often referenced in studies about lead compound optimization and hit-to-lead transitions.

The heterocyclic architecture of CAS 380387-91-7 has inspired investigations into its photophysical properties, responding to growing interest in organic electronic materials. The conjugated system between the thiazole and pyrrolone rings suggests potential applications in OLEDs or sensor development, though this remains an underexplored area. Meanwhile, patent analyses reveal its inclusion in claims related to crop protection agents, tapping into the agricultural sector's need for next-generation pesticides with novel modes of action.

Analytical characterization of this compound typically involves HPLC purity assessment (≥95%) and LC-MS confirmation, as researchers frequently inquire about quality control protocols. Its NMR fingerprint (particularly the distinctive pyrrolone carbonyl at ~170 ppm in ¹³C NMR) serves as a crucial identification marker. Stability studies under various pH conditions and thermal stress are commonly requested data points, reflecting industry standards for preclinical candidate selection.

Emerging computational studies utilize the compound's structure for molecular docking against targets like CDK or MAP kinases, addressing frequent searches about in silico drug discovery. The amino group at position 5 serves as a versatile handle for structure-activity relationship exploration through amide coupling or reductive amination, while the thiazole nitrogen participates in metal coordination chemistry—an area gaining traction in catalysis research.

Environmental fate studies of similar chlorinated compounds drive inquiries about its biodegradation potential and ecotoxicity profile. While not classified as hazardous, proper laboratory handling protocols for chlorinated aromatics remain a frequently discussed topic. The scientific community also shows growing interest in its potential metabolites and prodrug derivatives, particularly for enhancing blood-brain barrier penetration in CNS-targeted therapies.

Supply chain data indicates that CAS 380387-91-7 is primarily utilized by contract research organizations and academic institutions, with synthesis scaling being a common technical challenge. Recent advances in flow chemistry and microwave-assisted synthesis have improved access to this scaffold, addressing frequent queries about cost-effective production. Its inclusion in fragment libraries for high-throughput screening underscores its relevance in modern drug discovery pipelines.